Cas no 89501-90-6 (1-Methyl-1H-pyrazole-3-sulfonyl chloride)

• Product Name: 1-Methyl-1H-pyrazole-3-sulfonyl chloride
• CAS No: 89501-90-6
• MF: C₄H₅ClN₂O₂S
• MW: 180.612698316574
• MDL: MFCD08690273
• CID: 711832
• PubChem ID: 13474466
• Update Time: 2025-10-31

1-Methyl-1H-pyrazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-pyrazole-3-sulfonylchloride
• 1H-Pyrazole-3-sulfonylchloride, 1-methyl-
• 1-methylpyrazole-3-sulfonyl chloride
• 1-Methyl-1H-pyrazole-3-sulfonyl chloride
• 1H-Pyrazole-3-sulfonyl chloride, 1-methyl-
• PubChem14132
• TWLAHGNFQBQYEL-UHFFFAOYSA-N
• N-methylpyrazole sulfonyl chloride
• chloro(1-methylpyrazol-3-yl)sulfone
• STL555910
• SBB089731
• BBL102111
• 1-methyl-3-pyrazolesulfonyl chloride
• 1-Methyl-1H-pyrazole-3-sulfonyl chloride (ACI)
• EN300-66994
• SY026151
• MFCD08690273
• PB27940
• J-504895
• AC-6368
• DTXSID20541728
• CS-W008868
• 89501-90-6
• methyl-1-H-pyrazole-3-sulfonyl chloride
• 1-methyl-1{h}-pyrazole-3-sulfonyl chloride
• 1-methyl-1H-pyrazole-3-sulfonyl chloride, AldrichCPR
• DS-12995
• SCHEMBL20552
• AKOS005145573
• DB-078430

• MDL： MFCD08690273
• Inchi： 1S/C4H5ClN2O2S/c1-7-3-2-4(6-7)10(5,8)9/h2-3H,1H3
• InChI Key： TWLAHGNFQBQYEL-UHFFFAOYSA-N
• SMILES： O=S(C1C=CN(C)N=1)(Cl)=O

Computed Properties

• Exact Mass: 179.97600
• Monoisotopic Mass: 179.9760263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.3
• XLogP3: 0.6

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.605
• Melting Point: 36-39 °C
• Boiling Point: 295.6°C at 760 mmHg
• Flash Point: 132.618°C
• Refractive Index: 1.622
• PSA: 60.34000
• LogP: 1.42840

1-Methyl-1H-pyrazole-3-sulfonyl chloride Security Information

• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 1-Methyl-1H-pyrazole-3-sulfonyl chloride

Comprehensive Overview of 1-Methyl-1H-pyrazole-3-sulfonyl chloride (CAS No. 89501-90-6): Properties, Applications, and Industry Trends

1-Methyl-1H-pyrazole-3-sulfonyl chloride (CAS No. 89501-90-6) is a specialized sulfonyl chloride derivative widely recognized for its role as a versatile building block in organic synthesis. This compound, characterized by its reactive sulfonyl chloride group and pyrazole ring, is pivotal in pharmaceutical, agrochemical, and material science research. Its molecular structure enables selective functionalization, making it a sought-after reagent for cross-coupling reactions and heterocyclic chemistry.

In recent years, the demand for 1-Methyl-1H-pyrazole-3-sulfonyl chloride has surged due to its applications in drug discovery and crop protection. Researchers highlight its utility in synthesizing biologically active molecules, particularly those targeting enzyme inhibition and receptor modulation. The compound’s compatibility with high-throughput screening workflows aligns with trends in precision medicine and green chemistry, addressing user queries about sustainable synthetic routes.

From a technical perspective, 89501-90-6 exhibits stability under controlled conditions, though it requires handling in anhydrous environments to prevent hydrolysis. Analytical techniques like NMR spectroscopy and HPLC-MS are commonly employed to verify its purity, a topic frequently searched by quality control professionals. The compound’s shelf life and storage recommendations are also critical considerations for industrial users.

Emerging discussions in AI-driven molecular design have further spotlighted 1-Methyl-1H-pyrazole-3-sulfonyl chloride as a key fragment in fragment-based drug discovery (FBDD). Computational chemists often explore its 3D conformational properties to predict binding affinities, reflecting the intersection of cheminformatics and experimental synthesis. This synergy answers frequent search queries about in silico modeling tools for sulfonyl-containing compounds.

In material science, the compound’s electron-withdrawing characteristics make it valuable for designing organic semiconductors and photoactive materials. Innovations in flexible electronics and OLED technology have driven interest in its derivatization potential, as evidenced by patent filings and academic publications. Such applications resonate with searches for advanced functional materials and molecular engineering solutions.

Regulatory compliance remains a priority for manufacturers of 1-Methyl-1H-pyrazole-3-sulfonyl chloride. While not classified as hazardous under major frameworks, adherence to REACH and GMP guidelines ensures safe commercialization. Users frequently seek data on supply chain transparency and regulatory documentation, underscoring the need for detailed technical dossiers.

Looking ahead, the compound’s role in click chemistry and bioconjugation is gaining traction, particularly in proteomics and diagnostic reagent development. As researchers explore new synthetic methodologies, 89501-90-6 continues to be a focal point for innovation, bridging gaps between academic inquiry and industrial application.